Cas no 2198987-50-5 (2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine)

2-(1-Methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine is a pyrimidine derivative featuring a trifluoromethyl group and a 1-methylpyrrolidin-2-yl methoxy substituent. This compound is of interest in medicinal chemistry and agrochemical research due to its structural motifs, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing properties, while the pyrrolidine moiety can influence stereochemistry and molecular interactions. Its potential applications include serving as an intermediate in the synthesis of biologically active molecules or as a scaffold for developing novel inhibitors. The compound's unique combination of functional groups makes it a valuable candidate for exploratory studies in drug discovery and material science.

2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine structure

2198987-50-5 structure

Product Name:2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine

CAS No:2198987-50-5

MF:C₁₁H₁₄F₃N₃O

MW:261.243572711945

CID:5325503

Update Time:2025-06-12

2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 2-[(1-methyl-2-pyrrolidinyl)methoxy]-4-(trifluoromethyl)-
- 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine
- Inchi： 1S/C11H14F3N3O/c1-17-6-2-3-8(17)7-18-10-15-5-4-9(16-10)11(12,13)14/h4-5,8H,2-3,6-7H2,1H3
- InChI Key： IFSKLILCKCWFCF-UHFFFAOYSA-N
- SMILES： C1(OCC2CCCN2C)=NC=CC(C(F)(F)F)=N1

2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6608-0364-2μmol	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6608-0364-5μmol	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6608-0364-10μmol	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6608-0364-20μmol	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	20μmol	$79.0	2023-09-07
Life Chemicals	F6608-0364-1mg	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	1mg	$54.0	2023-09-07
Life Chemicals	F6608-0364-2mg	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	2mg	$59.0	2023-09-07
Life Chemicals	F6608-0364-3mg	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	3mg	$63.0	2023-09-07
Life Chemicals	F6608-0364-4mg	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	4mg	$66.0	2023-09-07
Life Chemicals	F6608-0364-5mg	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	5mg	$69.0	2023-09-07
Life Chemicals	F6608-0364-10mg	2-[(1-methylpyrrolidin-2-yl)methoxy]-4-(trifluoromethyl)pyrimidine	2198987-50-5	10mg	$79.0	2023-09-07

2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine

Introduction to 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine (CAS No. 2198987-50-5)

2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine (CAS No. 2198987-50-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The combination of a pyrimidine core, a trifluoromethyl group, and a (1-methylpyrrolidin-2-yl)methoxy substituent endows this molecule with a diverse range of biological activities and pharmacological properties.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, can enhance the lipophilicity and bioavailability of the compound. Additionally, the (1-methylpyrrolidin-2-yl)methoxy substituent introduces a flexible and polar moiety, which can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit key inflammatory mediators such as TNF-α and IL-6.

Beyond its anti-inflammatory effects, 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is believed to be mediated through its interaction with viral RNA-dependent RNA polymerases, which are essential for viral replication.

In the realm of cancer research, 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine has shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a favorable safety margin when used in humans.

In conclusion, 2-(1-methylpyrrolidin-2-yl)methoxy-4-(trifluoromethyl)pyrimidine (CAS No. 2198987-50-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for use in various medical conditions. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new and effective treatments for a range of diseases.